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Compound of Interest

Ethyl 4-
Compound Name:
oxocyclohexanecarboxylate

Cat. No.: B123810

CAS Number: 17159-79-4 Molecular Formula: CoH1403 Molecular Weight: 170.21 g/mol

This technical guide provides an in-depth overview of Ethyl 4-oxocyclohexanecarboxylate, a
versatile bifunctional molecule that has emerged as a critical building block in the synthesis of
complex pharmaceutical agents. Its unique structural features, combining a reactive ketone
and an ester functional group on a cyclohexane scaffold, offer a gateway to a diverse array of
molecular architectures. This document is intended for researchers, scientists, and
professionals in the field of drug development, offering a comprehensive resource on its
properties, synthesis, key reactions, and applications, supplemented with detailed experimental
protocols and visual diagrams to facilitate understanding and practical implementation.

Physicochemical and Spectroscopic Data

Ethyl 4-oxocyclohexanecarboxylate is a colorless to light yellow liquid with properties that
make it a valuable intermediate in organic synthesis.[1][2] A summary of its key physical and
chemical properties is presented in the table below.
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Property Value Reference
Appearance Colorless to light yellow liquid [2]
Boiling Point 150-152 °C at 40 mmHg [2]
Density 1.068 g/mL at 25 °C [2]
Refractive Index (n20/D) 1.461 [2]
Flash Point 110 °C (closed cup) [3]

- Soluble in most organic
Solubility ] ] [1]
solvents, insoluble in water

Sealed in a dry place at room
Storage [2]
temperature

Spectroscopic data is crucial for the identification and characterization of Ethyl 4-
oxocyclohexanecarboxylate. Key spectral information is summarized below.

Technique Data

1H NMR Available from various suppliers and databases.
13C NMR Available from various suppliers and databases.
IR Available from various suppliers and databases.
Mass Spectrometry Available from various suppliers and databases.

Synthesis of Ethyl 4-oxocyclohexanecarboxylate

The most common and industrially scalable method for the synthesis of Ethyl 4-
oxocyclohexanecarboxylate is the Dieckmann condensation of diethyl pimelate. This
intramolecular cyclization reaction is a robust method for forming the six-membered ring of the
cyclohexane core.

Experimental Protocol: Dieckmann Condensation of
Diethyl Pimelate
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This protocol describes a solvent-free approach to the Dieckmann condensation, offering a
greener and more efficient alternative to traditional solvent-based methods.

Materials:

e Diethyl pimelate

e Sodium metal

o Toluene (for workup)

e Hydrochloric acid (concentrated)

e Sodium chloride (saturated solution)
e Anhydrous magnesium sulfate
Procedure:

 In a round-bottom flask equipped with a reflux condenser and a dropping funnel, place
freshly cut sodium metal.

e Heat the flask in an oil bath to melt the sodium.
o Slowly add diethyl pimelate dropwise to the molten sodium with vigorous stirring.

 After the addition is complete, continue heating the reaction mixture for a specified time to
ensure complete cyclization.

o Cool the reaction mixture to room temperature.

o Carefully quench the reaction by the slow addition of water, followed by acidification with
concentrated hydrochloric acid.

o Extract the product with toluene.

» Wash the organic layer with saturated sodium chloride solution, dry over anhydrous
magnesium sulfate, and filter.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123810?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Remove the solvent under reduced pressure to obtain the crude product.

« Purify the crude Ethyl 4-oxocyclohexanecarboxylate by vacuum distillation.

HsO* Workup

Diethyl Pimelate + Na (Base Enolate Intermediate Altack »| Cyclized Intermediate 2 HsO" Ethyl 4-oxocyclohexanecarboxylate

Click to download full resolution via product page

Caption: Synthesis of Ethyl 4-oxocyclohexanecarboxylate via Dieckmann Condensation.

Key Reactions and Applications in Drug
Development

The synthetic utility of Ethyl 4-oxocyclohexanecarboxylate lies in the reactivity of its ketone
and ester functionalities, allowing for a wide range of chemical transformations. This makes it a
valuable precursor in the synthesis of various pharmaceuticals, including dopamine agonists,
neuropeptide Y antagonists, and other bioactive molecules.

Reductive Amination

The ketone group can be readily converted to an amine via reductive amination, a cornerstone
reaction in the synthesis of many nitrogen-containing drugs. This transformation typically
involves the formation of an imine or enamine intermediate, followed by reduction.

Materials:

» Ethyl 4-oxocyclohexanecarboxylate
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Primary amine (e.g., benzylamine)

Sodium triacetoxyborohydride or sodium cyanoborohydride

Dichloromethane (DCM) or Methanol

Acetic acid (catalytic)

Saturated sodium bicarbonate solution

Brine

Anhydrous sodium sulfate

Procedure:

Dissolve Ethyl 4-oxocyclohexanecarboxylate and the primary amine in the chosen solvent
in a round-bottom flask.

Add a catalytic amount of acetic acid to facilitate imine formation.
Stir the mixture at room temperature for a period to allow for imine formation.

Slowly add the reducing agent (sodium triacetoxyborohydride or sodium cyanoborohydride)
portion-wise.

Monitor the reaction by thin-layer chromatography (TLC) until the starting material is
consumed.

Quench the reaction by the addition of saturated sodium bicarbonate solution.
Extract the product with an organic solvent like DCM.

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.

Purify the product by column chromatography.
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Caption: General workflow for the reductive amination of Ethyl 4-
oxocyclohexanecarboxylate.

Knoevenagel Condensation

The Knoevenagel condensation provides a route to introduce a carbon-carbon double bond at
the 4-position of the cyclohexane ring. This reaction involves the condensation of the ketone
with an active methylene compound, such as malononitrile or ethyl cyanoacetate, typically
catalyzed by a weak base.

Materials:

» Ethyl 4-oxocyclohexanecarboxylate

e Malononitrile

o Piperidine or ammonium acetate (catalyst)
» Toluene or ethanol

o Saturated sodium bicarbonate solution

e Brine

e Anhydrous magnesium sulfate
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Procedure:

 In a round-bottom flask equipped with a Dean-Stark trap (if using toluene), combine Ethyl 4-
oxocyclohexanecarboxylate, malononitrile, and the catalyst in the solvent.

o Heat the reaction mixture to reflux.

» Monitor the reaction progress by observing the collection of water in the Dean-Stark trap or
by TLC.

e Once the reaction is complete, cool the mixture to room temperature.
e Wash the reaction mixture with saturated sodium bicarbonate solution and then with brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure.

 Purify the product by recrystallization or column chromatography.[1]
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Caption: Knoevenagel condensation of Ethyl 4-oxocyclohexanecarboxylate.

Application in the Synthesis of Tranexamic Acid

Ethyl 4-oxocyclohexanecarboxylate is a key starting material in a novel synthetic route to
Tranexamic acid, an important antifibrinolytic agent. This multi-step synthesis highlights the
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versatility of the starting material.
The synthetic pathway involves the following key transformations:

e Cyanohydrin Formation: Reaction of Ethyl 4-oxocyclohexanecarboxylate with sodium
cyanide to form the corresponding cyanohydrin.

o Dehydration: Elimination of water from the cyanohydrin to yield an unsaturated nitrile.
o Saponification: Hydrolysis of the ester group to the carboxylic acid.

e Reductive Amination: Reduction of the nitrile and concomitant amination to introduce the
aminomethyl group.

e Hydrogenation: Saturation of the double bond to yield the final product, Tranexamic acid.

3. Saponification ———— 4. Reduct o " " 5. Hydrogenati . "

Click to download full resolution via product page

Caption: Synthetic pathway to Tranexamic acid from Ethyl 4-oxocyclohexanecarboxylate.

Safety and Handling

Ethyl 4-oxocyclohexanecarboxylate is a combustible liquid and should be handled with
appropriate safety precautions.[3] It may cause skin and eye irritation.[3] It is essential to use
personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, when
handling this chemical. Work should be conducted in a well-ventilated fume hood.

Conclusion

Ethyl 4-oxocyclohexanecarboxylate is a highly valuable and versatile intermediate in organic
synthesis, particularly for the development of new pharmaceutical agents. Its dual functionality
allows for a wide range of chemical modifications, providing access to complex molecular
scaffolds. The synthetic routes and reaction protocols detailed in this guide are intended to
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serve as a practical resource for researchers and scientists, facilitating the use of this important
building block in their drug discovery and development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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17159-79-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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